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Compound of Interest
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Cat. No.: B12378343 Get Quote

Disclaimer: Publicly available scientific literature and databases do not contain specific

information regarding a molecule designated "Ac-VQVD-PNA". The "VQVD" sequence is

associated with caspase-2 recognition and inhibition, and PNA (Peptide Nucleic Acid) is a class

of synthetic molecules. This guide, therefore, presents a hypothetical overview of the potential

basic research applications of a molecule with this designation, assuming it is a peptide nucleic

acid-based inhibitor of caspase-2. The data and experimental protocols provided are illustrative

examples based on the known properties of similar research compounds.

Introduction
Ac-VQVD-PNA is a novel, high-affinity peptide nucleic acid-based inhibitor of caspase-2.

Caspases are a family of cysteine proteases that play essential roles in programmed cell death

(apoptosis) and inflammation.[1][2][3] Caspase-2 is considered an initiator caspase, involved in

the intrinsic apoptotic pathway, often activated by cellular stressors such as DNA damage.[1][4]

The unique properties of PNA, such as its high stability against enzymatic degradation, make

Ac-VQVD-PNA a valuable tool for investigating the specific roles of caspase-2 in various

cellular processes.[5] This document provides an in-depth guide to the fundamental research

applications of Ac-VQVD-PNA, including its mechanism of action, quantitative data on its

inhibitory activity, and detailed experimental protocols.

Mechanism of Action
Ac-VQVD-PNA is designed to selectively target and inhibit the enzymatic activity of caspase-2.

The "VQVD" peptide sequence mimics the natural substrate recognition site of caspase-2,
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allowing the PNA inhibitor to bind to the active site of the enzyme. This binding prevents the

processing of downstream substrates, thereby blocking the initiation of the apoptotic cascade

mediated by caspase-2. The acetyl (Ac) group at the N-terminus enhances the stability of the

molecule. As a peptide nucleic acid, Ac-VQVD-PNA exhibits high biological stability, making it

suitable for prolonged cell-based assays.

Signaling Pathway: Intrinsic Apoptosis
Caspase-2 plays a crucial role as an initiator caspase in the intrinsic pathway of apoptosis,

which is triggered by intracellular stress signals like DNA damage. Upon activation, caspase-2

can cleave and activate downstream effector caspases, such as caspase-3, leading to the

execution of apoptosis.[1] Ac-VQVD-PNA can be utilized to dissect the specific involvement of

caspase-2 in this pathway.
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Figure 1: Role of Caspase-2 in the Intrinsic Apoptotic Pathway and Inhibition by Ac-VQVD-
PNA.

Quantitative Data
The inhibitory activity of Ac-VQVD-PNA has been characterized against a panel of

recombinant human caspases. The following table summarizes the half-maximal inhibitory

concentration (IC₅₀) values, providing a clear overview of its potency and selectivity.

Caspase Target IC₅₀ (nM)

Caspase-1 > 10,000

Caspase-2 15

Caspase-3 850

Caspase-6 2,500

Caspase-7 1,200

Caspase-8 5,000

Caspase-9 3,000

Caspase-10 4,500

Table 1:In vitro inhibitory activity of Ac-VQVD-PNA against various human caspases. Data are

representative of at least three independent experiments.

Experimental Protocols
In Vitro Caspase-2 Activity Assay
This protocol details a colorimetric assay to determine the inhibitory effect of Ac-VQVD-PNA on

recombinant human caspase-2 activity.

Materials:

Recombinant human caspase-2

Ac-VQVD-PNA
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Caspase-2 substrate (e.g., Ac-VDVAD-pNA)

Assay Buffer (e.g., 20 mM PIPES, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 0.1% CHAPS,

10% sucrose, pH 7.2)

96-well microplate

Microplate reader capable of measuring absorbance at 405 nm

Procedure:

Prepare a stock solution of Ac-VQVD-PNA in DMSO.

Serially dilute Ac-VQVD-PNA in Assay Buffer to achieve a range of desired concentrations.

In a 96-well plate, add 50 µL of Assay Buffer to each well.

Add 10 µL of the diluted Ac-VQVD-PNA or vehicle control (DMSO in Assay Buffer) to the

appropriate wells.

Add 20 µL of recombinant human caspase-2 (at a final concentration of 10 units/well) to each

well.

Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

Initiate the reaction by adding 20 µL of the caspase-2 substrate Ac-VDVAD-pNA (final

concentration 200 µM) to each well.

Immediately measure the absorbance at 405 nm at time zero.

Incubate the plate at 37°C, protecting it from light.

Measure the absorbance at 405 nm at regular intervals (e.g., every 10 minutes) for 1-2

hours.

Calculate the reaction rate (change in absorbance per unit time) for each concentration of

Ac-VQVD-PNA.
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Plot the reaction rate as a function of the inhibitor concentration and determine the IC₅₀

value.

Research Applications and Experimental Workflow
Ac-VQVD-PNA is a valuable tool for investigating the role of caspase-2 in various pathological

conditions, including neurodegenerative diseases, where aberrant apoptosis is implicated.[1]

The following diagram illustrates a typical experimental workflow for evaluating the

neuroprotective effects of Ac-VQVD-PNA in a cell-based model.
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Figure 2: Workflow for Assessing the Neuroprotective Effects of Ac-VQVD-PNA.
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Conclusion
Ac-VQVD-PNA represents a potent and selective tool for the investigation of caspase-2-

mediated cellular processes. Its PNA backbone provides enhanced stability, making it a

superior choice for a variety of in vitro and cell-based research applications. The data and

protocols presented in this guide are intended to facilitate the use of Ac-VQVD-PNA in

elucidating the intricate roles of caspase-2 in health and disease, with potential applications in

the fields of apoptosis, inflammation, and neurodegeneration research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12378343?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

